![molecular formula C16H17N3O4 B2713270 N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide CAS No. 1797638-41-5](/img/structure/B2713270.png)
N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
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Overview
Description
This compound is a derivative of fentanyl, a potent opioid analgesic . It contains a tetrahydrofuran group, a pyrazole group, and a benzo[d][1,4]dioxine group. These groups could potentially modify the biological activity of the compound compared to fentanyl.
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple heterocyclic rings. Techniques like nuclear magnetic resonance (NMR) and mass spectrometry could be used to analyze its structure .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Techniques like NMR and mass spectrometry could provide information about its molecular weight, melting point, and other properties .Scientific Research Applications
Neonicotinoid Insecticides
The compound’s structure resembles dinotefuran, a third-generation neonicotinoid insecticide. Dinotefuran has gained prominence globally due to its effectiveness against pests. Our compound may share similar insecticidal properties .
Nuclear Magnetic Resonance (NMR) Studies
Tetrahydrofuran (THF) is a common solvent used in NMR spectroscopy. Our compound’s tetrahydrofuran moiety may find applications in NMR experiments .
Other Biological Activities
Indole derivatives exhibit antioxidant, antimicrobial, antitubercular, and antidiabetic properties. Exploring these aspects could reveal additional applications for our compound.
Safety and Hazards
Mechanism of Action
Benzofuran Derivatives
The benzofuran part of the molecule is a common structural unit in various biologically active natural medicines and synthetic chemical raw materials . Benzofuran compounds have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Tetrahydrofuran Derivatives
The tetrahydrofuran part of the molecule is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials . Tetrahydrofuran derivatives have been synthesized through various methods and have been found to have diverse biological activities .
Pyrazole Derivatives
The pyrazole part of the molecule is known for its diverse pharmacological effects including potent antileishmanial and antimalarial activities . Pyrazole-bearing compounds have been successfully synthesized and their structures have been verified .
properties
IUPAC Name |
N-[1-(oxolan-3-yl)pyrazol-4-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O4/c20-16(15-10-22-13-3-1-2-4-14(13)23-15)18-11-7-17-19(8-11)12-5-6-21-9-12/h1-4,7-8,12,15H,5-6,9-10H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQJOJGQPCRQYHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1N2C=C(C=N2)NC(=O)C3COC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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